Cas no 31683-82-6 (Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-)

• Product Name: Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
• CAS No: 31683-82-6
• MF: C₁₀H₁₄N₄OS₂
• MW: 270.374358654022
• CID: 309555
• PubChem ID: 3038173
• Update Time: 2025-04-19

Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-2-propen-1-yl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-
• 1-(1,3-dimethyl-6-oxo-2-sulfanylidenepyrimidin-4-yl)-3-prop-2-enylthiourea
• 1-Allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thiourea
• DTXSID30185576
• Urea, 1-allyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-6-oxo-2-thioxo-4-pyrimidinyl)-2-thio-
• 31683-82-6

• Inchi： 1S/C10H14N4OS2/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h4,6H,1,5H2,2-3H3,(H2,11,12,16)
• InChI Key： BEXRJLODQPFVSK-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(C=C(NC(NCC=C)=S)N1C)=O

Computed Properties

• Exact Mass: 270.06112
• Monoisotopic Mass: 270.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 356.4°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.675
• PSA: 47.61